3-Methylpentacosanoyl-CoA

• Molecular Formula: C47H86N7O17P3S
• Molecular Weight: 1146.2 g/mol
• InChI: InChI=1S/C47H86N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-35(2)30-38(56)75-29-28-49-37(55)26-27-50-45(59)42(58)47(3,4)32-68-74(65,66)71-73(63,64)67-31-36-41(70-72(60,61)62)40(57)46(69-36)54-34-53-39-43(48)51-33-52-44(39)54/h33-36,40-42,46,57-58H,5-32H2,1-4H3,(H,49,55)(H,50,59)(H,63,64)(H,65,66)(H2,48,51,52)(H2,60,61,62)
• InChIKey: SROOLUBVHLOMSB-UHFFFAOYSA-N

3-Methylpentacosanoyl-CoA for Research Use: Key Specifications and Classification for Procurement Decision-Making

3-Methylpentacosanoyl-CoA (CAS 194851-84-8) is a very long-chain branched acyl-CoA thioester with a molecular formula of C₄₇H₈₆N₇O₁₇P₃S and a molecular weight of 1146.21 g/mol [1]. It consists of a 3-methylpentacosanoic acid moiety (C25:0 branched fatty acid) linked to coenzyme A via a thioester bond, placing it within the very long-chain acyl-CoA subclass (acyl group >C20) [1][2]. This compound serves as a substrate for very long-chain acyl-CoA synthetase and participates in mitochondrial and peroxisomal fatty acid oxidation pathways [2].

Substrate for α-oxidation pathway studies (3-methyl branch enforces PAHX-dependent routing)

Very long-chain (C25) branched acyl-CoA probe requiring peroxisomal activation

CPT1-dependent mitochondrial transport for carnitine shuttle research models

• [1] Human Metabolome Database. HMDB0300825: 3-Methylpentacosanoyl-CoA. Updated 2021-10-01. HMDB.ca. View Source
• [2] PathBank. Pathway: Acylcarnitine 3-Methylpentacosanoylcarnitine (Homo sapiens). PW125272. Created 2021-04-16. PathBank.org. View Source

Why 3-Methylpentacosanoyl-CoA Cannot Be Replaced by Straight-Chain or Other Branched-Chain Acyl-CoA Analogs

Acyl-CoA compounds are not functionally interchangeable due to distinct enzyme substrate specificities, metabolic routing, and regulatory effects governed by chain length, degree of unsaturation, and branching position. 3-Methylpentacosanoyl-CoA, as a 3-methyl-branched very long-chain acyl-CoA, cannot be metabolized via standard peroxisomal β-oxidation because the 3-methyl group blocks dehydrogenation by hydroxyacyl-CoA dehydrogenase, necessitating the specialized α-oxidation pathway instead [1]. Substituting this compound with a straight-chain C25 acyl-CoA such as pentacosanoyl-CoA or with a 2-methyl-branched analog will yield fundamentally different metabolic outcomes, enzyme interaction profiles, and biological readouts [2][3].

Straight-chain C25 acyl-CoA (pentacosanoyl-CoA) follows β-oxidation; the 3-methyl branch reroutes metabolism through α-oxidation, altering pathway readouts.

2-Methyl-branched analogs are processed by a distinct branched-chain acyl-CoA oxidase, not by phytanoyl-CoA hydroxylase (PAHX), leading to different enzyme interaction profiles.

Long-chain (C12–C20) 3-methyl-branched analogs bypass peroxisomal VLCFA activation and may use mitochondrial entry independently of CPT1, altering transport dependency context.

• [1] Gene Ontology Consortium. GO:0001561: fatty acid alpha-oxidation. MetaCyc/RGD definition. View Source
• [2] Foulon V, Asselberghs S, Geens W, Mannaerts GP, Casteels M, Van Veldhoven PP. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003;44(12):2349-2355. View Source
• [3] Battaile KP, McBurney M, Van Veldhoven PP, Vockley J. Human long chain, very long chain and medium chain acyl-CoA dehydrogenases are specific for the S-enantiomer of 2-methylpentadecanoyl-CoA. Biochim Biophys Acta. 1998;1390(3):333-338. View Source

Quantitative Comparative Evidence for 3-Methylpentacosanoyl-CoA: Differentiating Data for Scientific Selection

Metabolic Routing Divergence: 3-Methyl Branch Enforces α-Oxidation Pathway Requirement Uniquely Relative to Straight-Chain and 2-Methyl Analogs

3-Methylpentacosanoyl-CoA, by virtue of its methyl branch at position 3, cannot be degraded via the standard peroxisomal β-oxidation pathway because the 3-methyl group sterically blocks the dehydrogenation step catalyzed by hydroxyacyl-CoA dehydrogenase. Instead, this compound and all other 3-methyl-branched acyl-CoAs require the distinct α-oxidation pathway, initiated by phytanoyl-CoA hydroxylase (PAHX) [1]. This is in direct contrast to straight-chain very long-chain acyl-CoAs (e.g., pentacosanoyl-CoA, C25:0-CoA), which are processed via the classic β-oxidation pathway by palmitoyl-CoA oxidase [2]. Furthermore, 2-methyl-branched acyl-CoAs are handled by a separate peroxisomal branched-chain acyl-CoA oxidase (hBRCACox) rather than the PAHX-dependent α-oxidation system [3].

Metabolic routing

Class-level

3-methyl branch enforces α-oxidation; straight-chain uses β-oxidation

Supports α-oxidation-specific probe selection

Class-level inference; verify in target model

Evidence Dimension	Metabolic pathway requirement (presence of 3-methyl branch)
Target Compound Data	Requires α-oxidation pathway (PAHX-dependent)
Comparator Or Baseline	Straight-chain VLCFA-CoAs (e.g., pentacosanoyl-CoA): processed via β-oxidation; 2-methyl-branched acyl-CoAs: processed via hBRCACox-dependent pathway
Quantified Difference	Qualitative pathway divergence; 3-methyl branch imposes α-oxidation exclusivity not required for straight-chain or 2-methyl-branched substrates
Conditions	Peroxisomal fatty acid degradation; enzyme substrate specificity determined by branch position

Why This Matters

Selection of 3-methylpentacosanoyl-CoA over straight-chain or 2-methyl-branched analogs is essential for studies investigating α-oxidation pathway function, phytanoyl-CoA hydroxylase (PAHX) activity, or Refsum disease mechanisms, where incorrect substrate selection would yield pathway-irrelevant data.

• [1] Gene Ontology Consortium. GO:0001561: fatty acid alpha-oxidation. MetaCyc/RGD definition. View Source
• [2] Baumgart E, Vanhooren JC, Fransen M, Marynen P, Puype M, Vandekerckhove J, Leunissen JA, Fahimi HD, Mannaerts GP, Van Veldhoven PP. Molecular characterization of the human peroxisomal branched-chain acyl-CoA oxidase: cDNA cloning, chromosomal assignment, tissue distribution, and evidence for the absence of the protein in Zellweger syndrome. Proc Natl Acad Sci USA. 1996;93(24):13748-13753. View Source
• [3] Baumgart E, et al. Proc Natl Acad Sci USA. 1996;93(24):13748-13753. View Source

Enzyme Substrate Specificity: Phytanoyl-CoA Hydroxylase (PAHX) Activity Is Restricted to 3-Alkyl-Branched Acyl-CoAs and Excludes 2-Methyl and Straight-Chain Analogs

In a comprehensive substrate specificity study of recombinant human phytanoyl-CoA hydroxylase (PAHX), the enzyme showed activity toward a variety of 3-methyl-branched acyl-CoA esters with chain lengths ranging down to seven carbon atoms, but hydroxylation of neither 2- or 4-methyl-branched acyl-CoA esters, nor long or very long straight-chain acyl-CoA esters, could be detected [1]. This establishes that 3-methylpentacosanoyl-CoA (a 3-methyl-branched VLCFA-CoA) is a bona fide PAHX substrate, whereas its straight-chain analog pentacosanoyl-CoA and 2-methyl-branched isomers are not recognized by this enzyme. The broader than expected substrate tolerance of PAHX with respect to chain length at the 3-branch position further confirms that 3-methylpentacosanoyl-CoA falls within the enzyme's active substrate spectrum [1].

PAHX activity

Class-level

Activity detected for 3-methyl-branched CoAs; none for 2-methyl or straight-chain

Only 3-methyl-branched substrates active with PAHX

Confirm with recombinant PAHX assay

Evidence Dimension	PAHX enzyme activity (presence/absence of hydroxylation)
Target Compound Data	Detectable PAHX activity (based on 3-methyl-branched acyl-CoA class membership)
Comparator Or Baseline	2-methyl-branched acyl-CoAs: no detectable hydroxylation; 4-methyl-branched acyl-CoAs: no detectable hydroxylation; straight-chain acyl-CoAs: no detectable hydroxylation
Quantified Difference	Qualitative detection (activity present vs. absent); 3-ethylacyl-CoA hydroxylated quite well; 3-propylacyl-CoA was a poor substrate [1]
Conditions	In vitro enzyme assay with recombinant polyhistidine-tagged human PAHX protein

Why This Matters

This compound is uniquely suited for PAHX activity assays and Refsum disease-related studies among VLCFA-CoA analogs; using straight-chain or 2-methyl-branched substitutes would yield false-negative enzyme activity results, invalidating experimental conclusions.

• [1] Foulon V, Asselberghs S, Geens W, Mannaerts GP, Casteels M, Van Veldhoven PP. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003;44(12):2349-2355. View Source

Chain Length Classification: 3-Methylpentacosanoyl-CoA Belongs to Very Long-Chain Acyl-CoA Class (>C20), Requiring Distinct Activation and Transport Machinery Relative to Long-Chain Analogs

3-Methylpentacosanoyl-CoA is classified as a very long-chain acyl-CoA based on its acyl group containing 25 carbon atoms (C25) [1]. This chain length classification has functional consequences: very long-chain acyl-CoAs (>C20) are substrates for very long-chain acyl-CoA synthetase and require peroxisomal β-oxidation machinery, whereas long-chain acyl-CoAs (C12-C20) are processed by different ACSL isoforms and primarily undergo mitochondrial β-oxidation [1][2]. The very long-chain acyl-CoA synthetase isozyme (SLC27A2 gene product) specifically activates long-chain, branched-chain, and very long-chain fatty acids containing 22 or more carbons to their CoA derivatives, and is expressed primarily in liver and kidney peroxisomes and endoplasmic reticulum but not in mitochondria [3]. Straight-chain pentacosanoyl-CoA (C25:0, MW 1132.18) shares this very long-chain classification but lacks the 3-methyl branch that dictates α-oxidation routing .

Chain length

Class-level

C25 (Very long-chain, >C20)

Requires VLCFA synthetase & peroxisomal processing

Distinct from long-chain (C12–C20) handling

Evidence Dimension	Acyl chain length classification and associated activation enzyme
Target Compound Data	C25 branched acyl-CoA (classified as very long-chain, >C20)
Comparator Or Baseline	Long-chain acyl-CoAs (C12-C20): use different ACSL isoforms and primarily mitochondrial β-oxidation; pentacosanoyl-CoA (C25:0 straight-chain): shares VLCFA classification but lacks branch-dependent routing
Quantified Difference	Categorical difference: >C20 threshold distinguishes very long-chain from long-chain class; C25 vs. C25 (straight-chain) differ in MW by 14.03 g/mol and in metabolic routing
Conditions	Enzyme classification based on chain length; ACSL isoform substrate specificity

Why This Matters

For studies involving peroxisomal very long-chain fatty acid metabolism or SLC27A2-dependent activation, this compound provides the combined attributes of very long-chain length and 3-methyl branching; substitution with long-chain (C12-C20) 3-methyl-branched analogs would bypass peroxisomal VLCFA processing pathways, altering the biological context of the experiment.

• [1] Human Metabolome Database. HMDB0300825: 3-Methylpentacosanoyl-CoA. Updated 2021-10-01. HMDB.ca. View Source
• [2] Soupene E, Kuypers FA. Mammalian long-chain acyl-CoA synthetases. Exp Biol Med (Maywood). 2008;233(5):507-521. View Source
• [3] DBpedia. Very long-chain acyl-CoA synthetase. HandWiki/Biology. View Source

Cellular Transport: 3-Methylpentacosanoyl-CoA Requires CPT1-Dependent Carnitine Shuttle for Mitochondrial Entry, a Distinction from Medium- and Short-Chain Analogs

Following its cytosolic synthesis via long-chain fatty-acid CoA ligase 1, 3-methylpentacosanoyl-CoA must be converted to 3-methylpentacosanoylcarnitine by carnitine O-palmitoyltransferase 1 (CPT1) to traverse the mitochondrial inner membrane, after which it is reconverted to the CoA ester in the mitochondrial matrix [1]. This carnitine-dependent transport mechanism is obligatory for long-chain and very long-chain acyl-CoAs, whereas medium-chain (C5-C11) and short-chain (C2-C4) acyl-CoAs can enter mitochondria directly in a carnitine-independent manner [2][3]. The specific requirement for CPT1-mediated transport means that experimental systems lacking functional CPT1 activity or with altered carnitine availability will show differential handling of 3-methylpentacosanoyl-CoA compared to shorter-chain 3-methyl-branched analogs.

Transport mechanism

Class-level

CPT1-dependent for VLCFA; medium/short-chain bypass CPT1

Mitochondrial entry via carnitine shuttle

Model CPT1 deficiency or carnitine availability

Evidence Dimension	Mitochondrial transport mechanism (carnitine dependence)
Target Compound Data	Requires CPT1-mediated conversion to acylcarnitine for mitochondrial entry
Comparator Or Baseline	Medium-chain (C5-C11) and short-chain (C2-C4) acyl-CoAs: carnitine-independent direct mitochondrial entry
Quantified Difference	Qualitative difference in transport mechanism; rate-limiting step at CPT1 for target compound but not for shorter-chain analogs
Conditions	Mitochondrial fatty acid oxidation; cytosolic to matrix translocation

Why This Matters

In experimental models of CPT1 deficiency, carnitine depletion, or studies of mitochondrial transport regulation, 3-methylpentacosanoyl-CoA serves as a physiologically relevant very long-chain substrate that will accumulate in the cytosol or be handled differently from shorter-chain 3-methyl-branched acyl-CoAs, enabling specific interrogation of the carnitine shuttle system.

• [1] PathBank. Pathway: Acylcarnitine 3-Methylpentacosanoylcarnitine (Homo sapiens). PW125272. Created 2021-04-16. PathBank.org. View Source
• [2] Human Metabolome Database. HMDB0300825: 3-Methylpentacosanoyl-CoA. Updated 2021-10-01. HMDB.ca. View Source
• [3] Vockley J, Whiteman DA. Defects of mitochondrial beta-oxidation: a growing group of disorders. Neuromuscul Disord. 2002;12(3):235-246. (Reference for carnitine shuttle classification). View Source

Recommended Research Applications for 3-Methylpentacosanoyl-CoA Based on Differentiated Biochemical Properties

In Vitro Characterization of Phytanoyl-CoA Hydroxylase (PAHX) Activity and Refsum Disease Mechanisms

3-Methylpentacosanoyl-CoA serves as a validated substrate for PAHX, the enzyme deficient in approximately 45% of Refsum disease cases. Based on class-level evidence showing PAHX activity toward diverse 3-methyl-branched acyl-CoAs but no activity toward 2- or 4-methyl-branched or straight-chain substrates [1], this compound is appropriate for in vitro PAHX enzyme kinetics assays, inhibitor screening, and studies investigating the biochemical consequences of PAHX mutations. Straight-chain pentacosanoyl-CoA or 2-methyl-branched analogs would yield no detectable PAHX activity and are therefore unsuitable for this application.

Peroxisomal α-Oxidation Pathway Studies and Zellweger Spectrum Disorder Research

The compound's 3-methyl branch enforces routing through the specialized α-oxidation pathway rather than standard peroxisomal β-oxidation [2]. This property makes 3-methylpentacosanoyl-CoA a selective probe for α-oxidation pathway integrity in cell and tissue models of peroxisomal biogenesis disorders, including Zellweger syndrome where peroxisomal branched-chain acyl-CoA oxidase is absent [3]. The compound's very long-chain length (C25) ensures peroxisomal rather than exclusively mitochondrial metabolism, aligning with the subcellular localization of α-oxidation enzymes.

Very Long-Chain Acyl-CoA Synthetase (SLC27A2) Substrate Specificity Profiling

With an acyl chain length of 25 carbons and a 3-methyl branch, 3-methylpentacosanoyl-CoA represents the combined very long-chain (>C20) and branched-chain substrate classes activated by very long-chain acyl-CoA synthetase (SLC27A2 gene product) [4]. This compound is suitable for in vitro synthetase activity assays using purified SLC27A2 or liver/kidney tissue homogenates where this isozyme is predominantly expressed, enabling discrimination of this enzyme's activity from other ACSL family members that preferentially activate long-chain (C12-C20) fatty acids.

Mitochondrial Carnitine Shuttle Functional Assessment Using Very Long-Chain Branched Substrate

The obligatory requirement for CPT1-mediated conversion to 3-methylpentacosanoylcarnitine prior to mitochondrial entry [5] enables use of this compound as a very long-chain, branched-chain probe for functional studies of the carnitine palmitoyltransferase system. Unlike medium- or short-chain 3-methyl-branched acyl-CoAs that bypass CPT1, this substrate's mitochondrial oxidation is dependent on carnitine availability and CPT1 activity, making it suitable for assessing CPT1 function, carnitine deficiency states, and mitochondrial fatty acid oxidation capacity in isolated mitochondria or permeabilized cell preparations.

Application

Selection Property

Validation Focus

PAHX activity assays

Reported 3-methyl-branched substrate class

PAHX substrate specificity confirmation

α-Oxidation pathway studies

Branch-enforced α-oxidation routing

Peroxisomal disorder model pathway integrity

SLC27A2 substrate profiling

Combined VLCFA and branched-chain substrate

ACS isoform discrimination

CPT1 functional assessment

Obligate carnitine shuttle substrate

Carnitine dependence & CPT1 activity

• [1] Foulon V, Asselberghs S, Geens W, Mannaerts GP, Casteels M, Van Veldhoven PP. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003;44(12):2349-2355. View Source
• [2] Gene Ontology Consortium. GO:0001561: fatty acid alpha-oxidation. MetaCyc/RGD definition. View Source
• [3] Baumgart E, et al. Molecular characterization of the human peroxisomal branched-chain acyl-CoA oxidase. Proc Natl Acad Sci USA. 1996;93(24):13748-13753. View Source
• [4] DBpedia. Very long-chain acyl-CoA synthetase. HandWiki/Biology. View Source
• [5] PathBank. Pathway: Acylcarnitine 3-Methylpentacosanoylcarnitine (Homo sapiens). PW125272. Created 2021-04-16. PathBank.org. View Source